2,3-Dihydro-pyrano[2,3-B]pyridin-4-one

• IUPAC Name: 2,3-dihydropyrano[2,3-b]pyridin-4-one
• InChI: InChI=1S/C8H7NO2/c10-7-3-5-11-8-6(7)2-1-4-9-8/h1-2,4H,3,5H2
• InChI Key: BRXWJQKRZSDABL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1=O)C=CC=N2
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol
• CAS RN: 1196153-27-1

Description

2,3-Dihydro-pyrano[2,3-b]pyridin-4-one is a chemical compound with the molecular formula C8H7NO2 and a molecular weight of 149.15. It is a yellow solid and is used in various scientific research.

Synthesis Analysis

The synthesis of pyrano[2,3-d]pyrimidine-2,4-dione derivatives, which are similar to this compound, has been reported. These compounds were synthesized as potential inhibitors against PARP-1. Another study reported the synthesis of various substituted polycyclic pyrano[2,3-b]pyrans via the condensation of 4H-chromene-3-carbaldehydes and their areno-condensed analogues with hetero- and carbocyclic 1,3-dicarbonyl compounds in acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7NO2/c10-7-3-5-11-8-6(7)2-1-4-9-8/h1-2,4H,3,5H2. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not mentioned in the search results, similar compounds like pyrano[2,3-d]pyrimidine-2,4-dione derivatives have been synthesized and evaluated for their inhibitory activity towards PARP-1.

Physical And Chemical Properties Analysis

This compound is a yellow solid. It has a molecular weight of 149.15.

Mechanism of Action

Target of Action

The primary target of 2,3-Dihydro-pyrano[2,3-B]pyridin-4-one is Poly (ADP-ribose) polymerases-1 (PARP-1) . PARP-1 is a highly conserved DNA-binding protein involved in DNA repair damage . It plays a crucial role in cellular processes such as genome integrity surveillance, cellular differentiation, gene transcription regulation, inflammation, mitosis, cell cycle progression, DNA damage response initiation, and apoptosis .

Mode of Action

This compound interacts with the amino acids present in the NI site of the enzyme . The presence of a fused heterocycle results in extra interactions with the enzyme and greatly enhances the activity . Additionally, the presence of a hydrophobic substituent on the ring is favorable due to interaction with the AD site of the enzyme .

Biochemical Pathways

The compound affects the DNA base excision repair (BER) and DNA single-strand break (SSB) repair pathways . Damaged DNA activates PARP-1 to cleave its substrate nicotinamide adenine dinucleotide (NAD+) and to catalyze the addition of ADP-ribose units to it and to nuclear target proteins. This recruits BER components to facilitate the DNA repair process and cell survival .

Result of Action

The compound’s action results in genomic dysfunction and cell death . This is because the inhibition of PARP-1 compromises the cancer cell DNA repair mechanism . The synthesized compounds showed promising activity where some emerged as potent PARP-1 inhibitors .

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-Dihydro-pyrano[2,3-B]pyridin-4-one in lab experiments include its unique structure, which allows for the synthesis of other compounds, and its potential applications in various fields. However, the limitations of using this compound include its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2,3-Dihydro-pyrano[2,3-B]pyridin-4-one. One potential direction is the development of new synthesis methods that are more efficient and environmentally friendly. Another direction is the exploration of this compound's potential applications in other fields, such as energy storage and catalysis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
In conclusion, this compound is a heterocyclic compound with a unique structure that has potential applications in various fields. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of this compound and its applications in different fields.

Scientific Research Applications

2,3-Dihydro-pyrano[2,3-B]pyridin-4-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been shown to have potential as an anti-inflammatory and anti-cancer agent. In materials science, it has been used to synthesize novel materials with unique properties. In organic synthesis, it has been used as a building block for the synthesis of other compounds.